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Compound of Interest

Compound Name: C6-Phytoceramide

Cat. No.: B1247734 Get Quote

Introduction

NBD-C6-Phytoceramide is a fluorescently labeled, short-chain analog of phytoceramide, an

essential sphingolipid.[1][2] The molecule consists of a phytosphingosine backbone linked to a

six-carbon acyl chain (C6) that is tagged with a 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)

fluorophore.[1][3] This fluorescent tag allows for the direct visualization, tracking, and

quantification of the probe's uptake, trafficking, and metabolism within living cells.[1] The NBD

group is environmentally sensitive; it is weakly fluorescent in aqueous environments but

becomes highly fluorescent in the hydrophobic environment of lipid membranes, making it an

excellent tool for studying membrane dynamics.[3][4]

These characteristics make NBD-C6-Phytoceramide an invaluable probe for researchers,

scientists, and drug development professionals investigating the complex roles of

phytoceramides in cellular processes such as sphingolipid metabolism, signal transduction,

apoptosis, and autophagy.[1][3][5]

Physicochemical and Spectral Properties
The utility of NBD-C6-Phytoceramide as a research tool is defined by its specific physical,

chemical, and fluorescent properties.
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Table 1: Physicochemical

Properties

Property Value Reference

Molecular Formula C₃₀H₅₁N₅O₇ [1][6]

Molecular Weight 593.76 g/mol [1][6]

Appearance Orange/Solid [1][6]

Purity ≥98% [6]

Storage Conditions -20°C, protect from light [3][6]

Stability ≥ 4 years at -20°C [6]

Table 2: Fluorescence

Characteristics

Property Wavelength (nm) Reference

Excitation Maximum (Ex) ~466 nm [1][6]

Emission Maximum (Em) ~536 nm [1][6]

Table 3: Solubility Data

Solvent Solubility Reference

Chloroform:Methanol (2:1) Soluble [6]

Methanol Soluble [6]

DMSO Soluble [1][6]

DMF Soluble [1]

Ethanol Soluble [1][6]

Key Applications & Experimental Protocols
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Visualizing Sphingolipid Transport and Metabolism
NBD-C6-Phytoceramide is readily taken up by cells and transported to the Golgi apparatus,

where it serves as a substrate for enzymes involved in sphingolipid metabolism.[1][6][7] This

makes it an excellent tool for selectively staining the Golgi and studying the flux of ceramide

through key metabolic pathways.[4][7][8]
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Workflow: Golgi Staining & Metabolism Analysis

Prepare
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Incubate Cells with
Probe at 4°C

(Allows plasma membrane binding)

Wash to Remove
Excess Probe

Incubate at 37°C
(Allows internalization and

 transport to Golgi)

Live-Cell Imaging
(Visualize Golgi)
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Apoptosis Induction

ER Stress & Autophagy

NBD-C6-Phytoceramide

Activate PKCζ Activate PP2A Induce Unfolded
Protein Response (UPR)

Increase LC3-II
(Autophagy Marker)

Apoptosis Autophagy
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Workflow: Back-Exchange Procedure

Label Cells with
NBD-C6-Phytoceramide

(e.g., 37°C for 30-60 min)

Aspirate Labeling Medium

Add Back-Exchange Medium
(containing fatty-acid-free BSA or FCS)

Incubate
(e.g., 30 min at low temp)

Aspirate Exchange Medium
and Wash Cells

Proceed with Imaging or
Downstream Analysis

(Internalized probe only)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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